Cas no 2172014-14-9 (2-(6-aminoquinolin-2-yl)propanenitrile)

• Product Name: 2-(6-aminoquinolin-2-yl)propanenitrile
• CAS No: 2172014-14-9
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 5895732
• PubChem ID: 165541874
• Update Time: 2025-05-24

2-(6-aminoquinolin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-aminoquinolin-2-yl)propanenitrile
• 2172014-14-9
• EN300-1617402

• Inchi： 1S/C12H11N3/c1-8(7-13)11-4-2-9-6-10(14)3-5-12(9)15-11/h2-6,8H,14H2,1H3
• InChI Key： QSFMMLRVTYINSA-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C=CC=1C(C#N)C)N

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7Ų

Additional information on 2-(6-aminoquinolin-2-yl)propanenitrile

Comprehensive Overview of 2-(6-aminoquinolin-2-yl)propanenitrile (CAS No. 2172014-14-9)

2-(6-aminoquinolin-2-yl)propanenitrile (CAS No. 2172014-14-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrile-functionalized quinoline derivative is characterized by its unique molecular structure, combining a 6-aminoquinoline core with a propanenitrile side chain. The presence of both amino and nitrile functional groups makes this compound a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for quinoline-based compounds has surged due to their broad applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring the potential of 2-(6-aminoquinolin-2-yl)propanenitrile as a building block for novel therapeutics targeting diseases such as cancer and neurodegenerative disorders. Its structural features allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

The synthesis of 2-(6-aminoquinolin-2-yl)propanenitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing common challenges in the production of nitrile-containing compounds. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices in the pharmaceutical industry.

From an analytical perspective, 2-(6-aminoquinolin-2-yl)propanenitrile can be characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The compound's stability under various conditions has also been a subject of investigation, with studies focusing on its behavior in different solvents and pH environments.

Beyond pharmaceuticals, 2-(6-aminoquinolin-2-yl)propanenitrile has shown promise in materials science. Its conjugated system and electron-rich quinoline moiety make it a candidate for developing organic semiconductors and luminescent materials. This dual applicability in both life sciences and advanced materials has positioned the compound as a valuable asset in interdisciplinary research.

The commercial availability of 2-(6-aminoquinolin-2-yl)propanenitrile (CAS No. 2172014-14-9) has expanded significantly, with multiple suppliers offering the compound in various quantities and purity grades. Researchers often inquire about storage recommendations (typically under inert atmosphere at low temperatures) and handling precautions to maintain the compound's integrity. These practical considerations are crucial for ensuring reproducible results in experimental work.

Looking ahead, the scientific community anticipates continued exploration of 2-(6-aminoquinolin-2-yl)propanenitrile's potential. With the rise of artificial intelligence in drug discovery, computational studies predicting the compound's interactions with biological targets are becoming increasingly common. This synergy between synthetic chemistry and in silico modeling represents an exciting frontier in molecular design and optimization.

For researchers working with nitrile-containing heterocycles or aminoquinoline derivatives, understanding the properties and applications of 2-(6-aminoquinolin-2-yl)propanenitrile is essential. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly valuable in medicinal chemistry, where such properties critically influence a molecule's pharmacokinetic profile. Recent publications have highlighted its use in creating potent enzyme inhibitors with improved bioavailability.

In conclusion, 2-(6-aminoquinolin-2-yl)propanenitrile (CAS No. 2172014-14-9) stands as a remarkable example of how targeted molecular design can yield compounds with diverse scientific applications. Its ongoing investigation across multiple disciplines underscores the importance of fundamental chemical building blocks in advancing both human health and technological innovation.